Cas no 2034395-70-3 (1-acetyl-N-[(1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl]piperidine-4-carboxamide)

• Product Name: 1-acetyl-N-[(1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl]piperidine-4-carboxamide
• CAS No: 2034395-70-3
• MF: C₁₈H₂₆N₄O₃
• MW: 346.4240
• CID: 5349430
• Update Time: 2025-10-19

1-acetyl-N-[(1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl]piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• XDXIJGLDWGDPMM-WKILWMFISA-N
• 1-acetyl-N-((1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl)piperidine-4-carboxamide
• 1-acetyl-N-(4-pyrazin-2-yloxycyclohexyl)piperidine-4-carboxamide
• 1-acetyl-N-[(1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl]piperidine-4-carboxamide

• Inchi： 1S/C18H26N4O3/c1-13(23)22-10-6-14(7-11-22)18(24)21-15-2-4-16(5-3-15)25-17-12-19-8-9-20-17/h8-9,12,14-16H,2-7,10-11H2,1H3,(H,21,24)
• InChI Key： XDXIJGLDWGDPMM-UHFFFAOYSA-N
• SMILES： O(C1C([H])=NC([H])=C([H])N=1)C1([H])C([H])([H])C([H])([H])C([H])(C([H])([H])C1([H])[H])N([H])C(C1([H])C([H])([H])C([H])([H])N(C(C([H])([H])[H])=O)C([H])([H])C1([H])[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 457
• XLogP3: 0.7
• Topological Polar Surface Area: 84.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 1-acetyl-N-[(1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl]piperidine-4-carboxamide

1-Acetyl-N-[(1r,4r)-4-(Pyrazin-2-yloxy)cyclohexyl]Piperidine-4-Carboxamide: A Comprehensive Overview

The compound with CAS No 2034395-70-3, commonly referred to as 1-Acetyl-N-[(1r,4r)-4-(Pyrazin-2-yloxy)cyclohexyl]Piperidine-4-Carboxamide, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its intricate structure, which combines a piperidine ring, a cyclohexyl group, and a pyrazine moiety, all of which contribute to its unique chemical properties and potential biological activities.

Recent studies have highlighted the potential of 1-Acetyl-N-[(1r,4r)-4-(Pyrazin-2-yloxy)cyclohexyl]Piperidine-4-Carboxamide as a promising candidate in drug development. Its structure suggests that it may possess bioactivity against various targets, including enzymes and receptors implicated in diseases such as cancer, inflammation, and neurodegenerative disorders. The acetyl group attached to the piperidine ring is believed to enhance the compound's solubility and bioavailability, making it more suitable for therapeutic applications.

The synthesis of this compound involves a multi-step process that requires precise control over stereochemistry and functional group transformations. Researchers have employed advanced techniques such as asymmetric catalysis and click chemistry to optimize the synthesis pathway. These methods not only improve yield but also ensure the formation of the desired stereochemical configuration at the (1r,4r) positions of the cyclohexane ring.

One of the most intriguing aspects of 1-Acetyl-N-[(1r,4r)-4-(Pyrazin-2-yloxy)cyclohexyl]Piperidine-4-Carboxamide is its ability to modulate cellular signaling pathways. Preclinical studies have demonstrated that this compound can inhibit key enzymes involved in inflammation and apoptosis, suggesting its potential as an anti-inflammatory or anti-cancer agent. Additionally, its interaction with G-protein coupled receptors (GPCRs) has been explored, further underscoring its versatility in targeting diverse biological systems.

In terms of pharmacokinetics, 1-Acetyl-N-[(1r,4r)-4-(Pyrazin-2-yloxy)cyclohexyl]Piperidine-4-Carboxamide exhibits favorable properties such as moderate oral bioavailability and acceptable clearance rates. These characteristics are crucial for developing it into an orally administered drug. However, further studies are required to fully understand its absorption, distribution, metabolism, and excretion (ADME) profiles.

The structural uniqueness of this compound also makes it an attractive lead for medicinal chemists seeking to design novel therapeutics. The presence of a pyrazine ring introduces electron-withdrawing effects that can enhance binding affinity to target proteins. Furthermore, the cyclohexane ring provides conformational flexibility, allowing the molecule to adopt various orientations that may be beneficial for binding interactions.

Despite its promising attributes, there are challenges associated with 1-Acetyl-N-[(1r,4r)-4-(Pyrazin-2-yloxy)cyclohexyl]Piperidine-4-Carboxamide's development into a clinical candidate. Issues such as off-target effects and potential toxicity must be thoroughly investigated before it can advance into human trials. Collaborative efforts between academia and industry are essential to overcome these hurdles and unlock the full therapeutic potential of this compound.

In conclusion, 1-Acetyl-N-[(1r,4r)-4-(Pyrazin-2-yloxy)cyclohexyl]Piperidine-4-Carboxamide represents a significant advancement in medicinal chemistry due to its unique structure and promising biological activities. As research continues to unravel its mechanisms of action and optimize its pharmacokinetic properties, this compound holds great promise for contributing to the development of innovative treatments for various diseases.